5-Amino-2-phenylaminobenzimidazole

• Molecular Formula: C13H12N4
• Molecular Weight: 224.26 g/mol
• IUPAC Name: 2-N-phenyl-3H-benzimidazole-2,5-diamine
• InChI: InChI=1S/C13H12N4/c14-9-6-7-11-12(8-9)17-13(16-11)15-10-4-2-1-3-5-10/h1-8H,14H2,(H2,15,16,17)
• InChI Key: HWROJMPRMUCZMJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC2=NC3=C(N2)C=C(C=C3)N

Description

5-Amino-2-phenylaminobenzimidazole is a benzimidazole derivative characterized by a bicyclic structure comprising fused benzene and imidazole rings. The compound features a phenylamino substituent at position 2 and an amino group at position 5 (Figure 1). Benzimidazoles are recognized as privileged scaffolds in medicinal chemistry due to their versatility in interacting with biological targets, such as enzymes and receptors . Its synthesis typically involves multistep reactions starting from precursors like 1,5-difluoro-2,4-dinitrobenzene, followed by sequential substitutions and reductions to introduce the amino and phenylamino groups .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues Within the Benzimidazole Family

5-Amino-2-(4-aminophenyl)benzimidazole

• Structure: Differs by having an additional amino group on the phenyl ring at position 2.
• Applications : Investigated as a precursor for fluorescent dyes or chemosensors due to its electron-rich aromatic system .

5-Amino-2(3H)-benzimidazolone

• Structure: Incorporates a ketone group at position 2, replacing the phenylamino substituent.
• Applications : Used in the synthesis of heterocyclic dyes and as an intermediate in antidiabetic drug development .

2-Phenylbenzimidazole-5-sulfonic Acid (Ensulizole)

• Structure: Features a sulfonic acid group at position 5 instead of an amino group.
• Activity : The sulfonic acid moiety enhances water solubility and UV-absorbing capacity.
• Applications : Widely employed as a sunscreen agent (Ensulizole) due to its ability to absorb UVB radiation .

Heterocyclic Analogues: Benzimidazole vs. Benzoxazole

5-Amino-2-(p-Substituted-Phenyl) Benzoxazole Derivatives

• Structure : Replaces the imidazole nitrogen with oxygen, forming a benzoxazole core.
• Activity : Tested against Gram-positive bacteria (e.g., Staphylococcus aureus) and Candida albicans. The nitro-substituted derivative exhibited the highest antimicrobial potency (MIC: 2 µg/mL) .
• Key Difference : Benzoxazoles generally show reduced metabolic stability compared to benzimidazoles due to the oxygen atom’s electronegativity .

Research Findings and Mechanistic Insights

• Antimicrobial Activity: Electron-withdrawing groups (e.g., NO₂, Br) on the phenyl ring enhance antimicrobial efficacy by increasing electrophilicity and membrane penetration .
• Solubility and Bioavailability: Sulfonic acid (Ensulizole) and amino groups improve water solubility but may reduce blood-brain barrier permeability compared to lipophilic analogues .
• Synthetic Accessibility: 5-Amino-2-phenylaminobenzimidazole requires complex multi-step synthesis, while benzoxazole derivatives can be synthesized via shorter routes using R-acid precursors .

Q & A

Q. What are the common synthetic routes for 5-Amino-2-phenylaminobenzimidazole, and how are they optimized for academic research?

The synthesis typically involves cyclization of o-phenylenediamine derivatives. For example, urea derivatives or aryl-substituted guanidines can be cyclized using phosphorus oxychloride under reflux conditions . Another method employs CO₂ with H₂ as a green chemistry approach, yielding benzimidazoles via cyclization of o-phenylenediamines . Optimization focuses on adjusting solvent polarity (e.g., toluene or aqueous media), pH (acidic conditions favor imidazole ring closure), and catalysts (e.g., p-toluenesulfonic acid) to improve yields (>80%) and purity .

Q. Which analytical techniques are most effective for characterizing 5-Amino-2-phenylaminobenzimidazole?

Key techniques include:

• Liquid Chromatography-Mass Spectrometry (LC-MS) : Confirms molecular weight (e.g., m/z 251.3 for C₁₃H₁₂N₄) and purity .
• Nuclear Magnetic Resonance (NMR) : ¹H/¹³C NMR resolves aromatic proton environments (δ 6.8–7.5 ppm for phenyl groups) and amine functionalities (δ 4.5–5.5 ppm) .
• FT-IR Spectroscopy : Identifies NH stretches (~3400 cm⁻¹) and benzimidazole ring vibrations (1600–1450 cm⁻¹) .

Q. What are the known biological activities of 5-Amino-2-phenylaminobenzimidazole derivatives?

Benzimidazole derivatives exhibit antiviral properties, particularly against RNA viruses, by inhibiting viral polymerase activity . Modifications at the 2-phenylamino group enhance selectivity; for example, acetylation at position 5 increases potency in cell-based assays (IC₅₀: 2–10 µM) .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported biological activity data for 5-Amino-2-phenylaminobenzimidazole derivatives?

Discrepancies often arise from variations in assay conditions (e.g., cell lines, viral strains) or compound purity. To address this:

• Standardize Assays : Use validated cell lines (e.g., Vero E6 for antiviral studies) and control for batch-to-batch purity via HPLC (>98%) .
• Meta-Analysis : Cross-reference EC₅₀ values across studies while accounting for substituent effects (e.g., electron-withdrawing groups at position 2 improve membrane permeability) .

Q. What methodologies are recommended for optimizing the synthesis of 5-Amino-2-phenylaminobenzimidazole to minimize byproducts?

Advanced strategies include:

• Microwave-Assisted Synthesis : Reduces reaction time (30 min vs. 12 hrs) and improves yield (85–90%) by enhancing thermal efficiency .
• Catalytic Systems : Use Pd/C or Ni catalysts for selective deprotection of intermediates, reducing side reactions .
• Solvent Screening : Polar aprotic solvents (e.g., DMF) favor cyclization, while additives like molecular sieves absorb water to prevent hydrolysis .

Q. How can structure-activity relationship (SAR) studies be designed to explore the antiviral mechanism of 5-Amino-2-phenylaminobenzimidazole?

SAR workflows include:

• Substituent Scanning : Introduce halogens (e.g., Cl, F) at position 4 of the phenyl group to assess steric/electronic effects on viral polymerase inhibition .
• Docking Simulations : Model interactions with viral targets (e.g., SARS-CoV-2 RdRp) using AutoDock Vina to prioritize synthetic targets .
• Pharmacokinetic Profiling : Measure logP (target: 2–3) and plasma stability to optimize bioavailability .

Q. What protocols mitigate degradation of 5-Amino-2-phenylaminobenzimidazole during long-term storage?

• Storage Conditions : Store at –20°C in amber vials under argon to prevent oxidation .
• Stabilizers : Add antioxidants (e.g., 0.1% BHT) to solid samples; avoid aqueous solutions unless buffered at pH 6–7 .
• Quality Control : Monitor degradation via quarterly HPLC analysis (retention time shift >5% indicates instability) .

Q. How can photochemical side reactions during benzimidazole synthesis be characterized and controlled?

• Byproduct Analysis : Use LC-MS/MS to identify dimers or oxidized products (e.g., m/z 502 for dimeric forms) .
• Light Exclusion : Conduct reactions in dark/amber glassware and use UV-blocking solvents (e.g., THF) .
• Quencher Additives : Add 1% ascorbic acid to scavenge free radicals generated under UV light .

Methodological Considerations

• Safety Protocols : Handle with nitrile gloves, lab coats, and fume hoods due to potential carcinogenicity (California Prop 65 warnings) .
• Data Reproducibility : Report solvent grades, catalyst lots, and reaction scales (mg to mmol) to enable replication .